Cas no 1257792-67-8 (2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1257792-67-8
• MF: C₁₃H₁₈BNO₅
• MW: 279.096724033356
• MDL: MFCD18383414
• CID: 4691593
• PubChem ID: 57483800
• Update Time: 2025-08-05

2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• JKHCSEPRRUKNJR-UHFFFAOYSA-N
• OR70183
• FCH2800734
• 2-(2-methoxy-3-nitro-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-Methoxy-3-nitro-phenylboronic acid pinacol ester
• G64387
• 2-Methoxy-3-nitrobenzeneboronic acid, pinacol ester
• SB32295
• SCHEMBL1706340
• 2-Methoxy-3-nitrophenylboronic Acid Pinacol Ester
• 1257792-67-8
• DB-391417
• CS-0340717
• SY311125
• MFCD18383414
• A1-01433
• 2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18383414
• Inchi： 1S/C13H18BNO5/c1-12(2)13(3,4)20-14(19-12)9-7-6-8-10(15(16)17)11(9)18-5/h6-8H,1-5H3
• InChI Key： JKHCSEPRRUKNJR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2OC)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.1278028g/mol
• Monoisotopic Mass: 279.1278028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5

Additional information on 2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1257792-67-8)

2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1257792-67-8) is a boronic ester derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, particularly in the development of boron-containing therapeutics and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have demonstrated the compound's role as a critical building block in the synthesis of boron-based drug candidates. Boron-containing compounds are increasingly recognized for their unique properties, including the ability to form reversible covalent bonds with biological targets, making them promising candidates for enzyme inhibitors and proteolysis-targeting chimeras (PROTACs). The specific structural features of 2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, such as its nitro and methoxy substituents, contribute to its reactivity and stability under various conditions, enabling its use in complex synthetic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a precursor for the development of novel kinase inhibitors targeting cancer-related pathways. The study reported that the boronic ester moiety facilitated selective binding to ATP pockets of kinases, leading to potent inhibitory activity with minimal off-target effects. Additionally, the compound's stability in physiological conditions was highlighted as a key advantage for in vivo applications.

Another significant application of 2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane lies in its use in positron emission tomography (PET) tracer development. A recent publication in ACS Chemical Biology detailed its incorporation into boron-rich scaffolds for neutron capture therapy (NCT), a promising approach for treating glioblastoma. The study emphasized the compound's ability to deliver high boron concentrations to tumor sites, enhancing the efficacy of NCT while reducing systemic toxicity.

From a synthetic chemistry perspective, advancements in the preparation and purification of this compound have been reported. A 2024 Nature Protocols article described an optimized procedure for its large-scale synthesis, achieving >95% purity with improved yield. The protocol emphasized the importance of controlling reaction parameters to prevent deboronation, a common challenge in handling boronic esters.

Despite these promising developments, challenges remain in the broader application of 2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Recent reviews in Chemical Society Reviews have pointed to the need for improved understanding of its pharmacokinetic properties and potential metabolic pathways. Ongoing research is focusing on structural modifications to enhance its bioavailability and tissue specificity while maintaining its desirable chemical properties.

In conclusion, 2-(2-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a valuable tool in both medicinal chemistry and drug development. Its unique chemical properties continue to enable innovative approaches in targeted therapy development, particularly in oncology and diagnostic imaging. Future research directions likely include exploration of its applications in additional therapeutic areas and further optimization of its physicochemical properties for enhanced clinical translation.